Cas no 1697181-88-6 (N-[(3-Aminocyclopentyl)methyl]cyclopropanecarboxamide)

• Product Name: N-[(3-Aminocyclopentyl)methyl]cyclopropanecarboxamide
• CAS No: 1697181-88-6
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5740927
• PubChem ID: 83619372
• Update Time: 2025-05-19

N-[(3-Aminocyclopentyl)methyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1697181-88-6
• N-[(3-aminocyclopentyl)methyl]cyclopropanecarboxamide
• EN300-740540
• Cyclopropanecarboxamide, N-[(3-aminocyclopentyl)methyl]-
• N-[(3-Aminocyclopentyl)methyl]cyclopropanecarboxamide

• Inchi： 1S/C10H18N2O/c11-9-4-1-7(5-9)6-12-10(13)8-2-3-8/h7-9H,1-6,11H2,(H,12,13)
• InChI Key： IWUICSXSYNUKIL-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCC1CCC(C1)N

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 372.7±11.0 °C(Predicted)
• pka: 16.06±0.20(Predicted)

Additional information on N-[(3-Aminocyclopentyl)methyl]cyclopropanecarboxamide

N-[(3-Aminocyclopentyl)methyl]cyclopropanecarboxamide: A Promising Compound in Medicinal Chemistry

N-[(3-Aminocyclopentyl)methyl]cyclopropanecarboxamide, with the CAS number 1697181-88-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of aminocyclopentyl derivatives and has been extensively studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

The structure of N-[(3-Aminocyclopentyl)methyl]cyclopropanecarboxamide is characterized by a cyclopropane ring linked to an aminocyclopentyl moiety through a methyl group. The cyclopropane ring, known for its high reactivity due to ring strain, confers unique chemical properties to the molecule. The aminocyclopentyl group, on the other hand, provides additional functional groups that can interact with biological targets, making this compound a versatile scaffold for drug design.

Recent studies have highlighted the potential of N-[(3-Aminocyclopentyl)methyl]cyclopropanecarboxamide in modulating various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs play crucial roles in signal transduction pathways and are involved in a wide range of physiological and pathological processes.

In addition to its GPCR modulation properties, N-[(3-Aminocyclopentyl)methyl]cyclopropanecarboxamide has been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models of neuropathic pain. The mechanism of action is thought to involve interactions with ion channels and neurotransmitter systems in the CNS, providing a multi-faceted approach to pain management.

The metabolic profile of N-[(3-Aminocyclopentyl)methyl]cyclopropanecarboxamide has also been explored. Research published in the European Journal of Medicinal Chemistry has shown that this compound can influence glucose metabolism and insulin sensitivity, suggesting potential applications in the treatment of diabetes and related metabolic disorders. These findings are particularly significant given the increasing prevalence of metabolic diseases worldwide.

From a synthetic chemistry perspective, N-[(3-Aminocyclopentyl)methyl]cyclopropanecarboxamide can be prepared through various synthetic routes. One common approach involves the reaction of cyclopropanecarboxylic acid with an appropriate amine derivative under controlled conditions. The synthesis process can be optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

The safety profile of N-[(3-Aminocyclopentyl)methyl]cyclopropanecarboxamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, N-[(3-Aminocyclopentyl)methyl]cyclopropanecarboxamide (CAS 1697181-88-6) represents a promising compound with diverse pharmacological activities and potential therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.